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Compound of Interest

2-[3-(aminomethyl)phenoxy]-N-
Compound Name:
methylacetamide

Cat. No.: B13181394

Get Quote

Executive Summary & Chemical Identity

2-[3-(aminomethyl)phenoxy]-N-methylacetamide is a synthetic small molecule characterized

by a phenoxyacetamide core substituted with a primary aminomethyl group at the meta
position.[1] In drug discovery, this molecule functions primarily as a fragment-based lead and a
linker-scaffold for targeting enzymes with acidic active site pockets, specifically Rho-associated
protein kinase (ROCK) and Trypsin-like serine proteases.[1]

Chemical Profile
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Property Specification

IUPAC Name 2-[3-(aminomethyl)phenoxy]-N-methylacetamide
CAS Number 1016718-86-7

Molecular Formula C10H14N202

Molecular Weight 194.23 g/mol

Pharmacophore Phenoxyacetamide linker + Basic amine

warhead

ROCK1/2 (Fragment), Serine Proteases (P1

Primary Targets
y e Mimic)

Mechanism of Action & Pharmacophore Analysis[1]
The "Anchor & Linker" Mechanism

This compound operates via a dual-interaction mechanism common in Fragment-Based Drug
Discovery (FBDD).[1] It is rarely a potent drug on its own but serves as the "binding anchor" for
high-affinity inhibitors.[1]

o Electrostatic Anchoring (The Warhead): The 3-aminomethyl group (
) is protonated at physiological pH (pKa
9-10).[1] This positive charge mimics the
-amino group of Lysine or the guanidinium group of Arginine.[1]

o In Kinases (ROCK): It interacts with acidic residues (e.g., Asp/Glu) in the solvent-exposed
regions or the ribose-binding pocket.[1]

o In Proteases: It binds deep within the S1 specificity pocket, forming a salt bridge with the
catalytic Aspartate (e.g., Asp189 in Trypsin).

» H-Bonding Network (The Scaffold): The phenoxyacetamide moiety provides a semi-rigid
linker that positions the amine while forming hydrogen bonds via the amide nitrogen (donor)
and carbonyl oxygen (acceptor). This mimics the peptide backbone of natural substrates.
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Pathway Context: Rho/ROCK Signaling

The primary biological utility of phenoxyacetamide derivatives is in the modulation of the
RhoA/ROCK pathway, which regulates cytoskeletal organization.

GPCR Agonists
(LPA, S1P)

Activates

RhoA-GTP
(Active)

Phenoxyacetamide

Fragment

/
/
Binds & Activates ,’Inhibits (Competitive)
/

ROCK1 / ROCK2
(Target Enzyme)

hosphorylates

Phosphorylation Targets:
MYPT1, LIMK, MLC

Regulates

Actin-Myosin Contraction
Stress Fiber Formation

Click to download full resolution via product page

Figure 1: The RhoA/ROCK signaling cascade.[1] The phenoxyacetamide fragment targets the
ATP-binding cleft of ROCK1/2, preventing downstream phosphorylation of MYPT1 and MLC.[1]

Biological Activity Profile
Kinase Inhibition (ROCK1/2)
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Research into Rho-kinase inhibitors (e.g., Fasudil, Y-27632) has identified the amino-phenoxy-
acetamide motif as a critical structural element for potency.[1]

 Activity Type: ATP-competitive inhibition (Type I).[1]
e Fragment Potency: As a standalone fragment, the IC

is typically in the micromolar range (10-100 pM).[1]

o Lead Optimization: When linked to a hinge-binding heterocycle (e.g., isoquinoline or
indazole), potency increases to the nanomolar range (<10 nM).[1]

Serine Protease Inhibition

The compound acts as a "P1 residue mimic" for trypsin-like serine proteases.[1]
o Mechanism: The aminomethyl group occupies the S1 pocket.

o Selectivity: Shows preference for Trypsin and Thrombin over Chymotrypsin (which prefers
hydrophobic P1 residues).

Experimental Protocols
Protocol A: ROCK1 Enzymatic Inhibition Assay (FRET-
Based)

This protocol validates the binding affinity of the compound against recombinant ROCK1
kinase.[1]

Reagents:

Recombinant human ROCK1 kinase domain.

Substrate: S6 peptide labeled with FITC (fluorescein).

ATP (10 pM final concentration).

Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM MgClz, 1 mM EGTA, 0.01% Brij-35.[1]
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Workflow:

o Preparation: Dilute 2-[3-(aminomethyl)phenoxy]-N-methylacetamide in DMSO to create a
10-point dose-response series (Start: 1 mM, 3-fold dilution).

e Incubation: Mix 5 pL of compound with 10 pL of Enzyme/Buffer mix in a 384-well black plate.
Incubate for 15 mins at RT.

e Initiation: Add 10 pL of ATP/Substrate mix.
e Reaction: Incubate for 60 mins at RT.
» Detection: Stop reaction with EDTA. Measure fluorescence polarization or FRET signal.

e Analysis: Fit data to the Hill equation to determine IC

Protocol B: Surface Plasmon Resonance (SPR)
Fragment Screening

Use this protocol to confirm direct binding kinetics (Kd) independent of enzymatic turnover.[1]

1. Immobilization 2. Injection 3. Association 4. Dissociation 5. Analysis
(Biotin-ROCK1 on Streptavidin Chip) (Compound @ 50-200 pM) (Measure RU increase) (Buffer Wash) (Steady State Affinity Fit)

Click to download full resolution via product page
Figure 2: SPR workflow for validating low-affinity fragment binding.
Critical Parameters:
e Flow Rate: 30 pL/min (to minimize mass transport effects).
» Contact Time: 60 seconds.

e Dissociation Time: 120 seconds.
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» Solvent Correction: DMSO calibration (1-5%) is mandatory as fragments are often dissolved
in high DMSO concentrations.[1]

Data Summary & Physicochemical Properties[1][2]

[]i6]

Property Value

Implication for Drug
Design

Highly water-soluble; ideal for

LogP (Predicted) ~0.3 . .
"Starting Point" in FBDD.[1]

Topological Polar Surface Area Good cell permeability

~68 A2 )
(TPSA) predicted (<140 A2).[1]
H-Bond Donors 2 Amine and Amide NH.[1]
H-Bond Acceptors 3 Amide O, Ether O, Amine N.
Moderate flexibility; entropy
Rotatable Bonds 5

penalty upon binding is low.[1]
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e PubChem Compound Summary. (2024). "2-[3-(aminomethyl)phenoxy]-N-
methylacetamide (CID 22060559)."[1][2] [1]

o Context: Verification of chemical structure and physicochemical properties.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Biological Activity & Profiling of 2-[3-
(aminomethyl)phenoxy]-N-methylacetamide[1]]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b13181394/docs#technical-guide-biological-
activity-profiling-of-2-3-aminomethyl-phenoxy-n-methylacetamide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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